Cas no 69515-46-4 (3-Isopropylphenyl Diphenyl Phosphate)

3-Isopropylphenyl Diphenyl Phosphate is an organophosphate compound commonly used as a flame retardant and plasticizer in polymer applications. Its chemical structure, featuring both phenyl and isopropylphenyl groups, contributes to its thermal stability and compatibility with various resins, including engineering plastics and elastomers. The compound exhibits low volatility and good hydrolytic resistance, making it suitable for high-temperature processing environments. Its flame-retardant properties are attributed to the phosphorus content, which promotes char formation and reduces flammability. Additionally, it demonstrates minimal impact on the mechanical properties of host materials, ensuring balanced performance in end-use applications such as wire insulation, automotive components, and electronic enclosures.

3-Isopropylphenyl Diphenyl Phosphate structure

69515-46-4 structure

Product Name:3-Isopropylphenyl Diphenyl Phosphate

CAS No:69515-46-4

MF:C₂₁H₂₁O₄P

MW:368.362807035446

CID:526852

PubChem ID:155311

Update Time:2025-06-07

3-Isopropylphenyl Diphenyl Phosphate Chemical and Physical Properties

Names and Identifiers

- Phosphoric acid,3-(1-methylethyl)phenyl diphenyl ester
- 1-diphenoxyphosphoryloxy-3-propan-2-yl-benzene
- diphenyl (3-propan-2-ylphenyl) phosphate
- SCHEMBL224029
- DTXSID80219754
- 69515-46-4
- Phosphoric acid, 3-(1-methylethyl)phenyl diphenyl ester
- 3-Isopropylphenyl Diphenyl Phosphate
- Inchi： 1S/C21H21O4P/c1-17(2)18-10-9-15-21(16-18)25-26(22,23-19-11-5-3-6-12-19)24-20-13-7-4-8-14-20/h3-17H,1-2H3
- InChI Key： PLBFTNYDDQQDME-UHFFFAOYSA-N
- SMILES： P(=O)(OC1C=CC=CC=1)(OC1C=CC=CC=1)OC1=CC=CC(=C1)C(C)C

Computed Properties

Exact Mass: 368.11783
Monoisotopic Mass: 368.11774614g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 7
Complexity: 431
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.1
Topological Polar Surface Area: 44.8Å²

Experimental Properties

PSA: 44.76

3-Isopropylphenyl Diphenyl Phosphate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	I872935-100mg	3-Isopropylphenyl Diphenyl Phosphate	69515-46-4	100mg	$ 123.00	2023-09-07
TRC	I872935-250mg	3-Isopropylphenyl Diphenyl Phosphate	69515-46-4	250mg	$265.00	2023-05-18
TRC	I872935-500mg	3-Isopropylphenyl Diphenyl Phosphate	69515-46-4	500mg	$488.00	2023-05-18
TRC	I872935-1g	3-Isopropylphenyl Diphenyl Phosphate	69515-46-4	1g	$ 966.00	2023-09-07
A2B Chem LLC	AC60294-100mg	Phosphoric acid,3-(1-methylethyl)phenyl diphenyl ester	69515-46-4	100mg	$243.00	2024-04-19
A2B Chem LLC	AC60294-1g	Phosphoric acid,3-(1-methylethyl)phenyl diphenyl ester	69515-46-4	1g	$1059.00	2024-04-19